Cas no 59724-72-0 (3-(4-Methoxy-benzenesulfonylamino)-propionic acid)

• Product Name: 3-(4-Methoxy-benzenesulfonylamino)-propionic acid
• CAS No: 59724-72-0
• MF: C₁₀H₁₃NO₅S
• MW: 259.278921842575
• MDL: MFCD02331434
• CID: 3057372
• PubChem ID: 757377
• Update Time: 2025-10-30

3-(4-Methoxy-benzenesulfonylamino)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxy-benzenesulfonylamino)-propionic acid
• SCHEMBL2945763
• BBL015714
• 3-{[(4-methoxyphenyl)sulfonyl]amino}propanoic acid
• VS-05000
• CS-0221731
• G42526
• AB00115032-01
• MFCD02331434
• Cambridge id 6665940
• N-[(4-methoxyphenyl)sulfonyl]-beta-alanine
• Z45532290
• ALBB-012912
• EN300-09894
• 59724-72-0
• STK980585
• 3-(4-methoxybenzenesulfonylamino)propionic acid
• KBHUTIQWIYFYFA-UHFFFAOYSA-N
• beta-alanine, N-[(4-methoxyphenyl)sulfonyl]-
• Oprea1_232218
• 3-[(4-methoxyphenyl)sulfonylamino]propanoic acid
• Oprea1_033463
• EU-0029380
• 3-(4-methoxybenzenesulfonamido)propanoic acid
• AKOS000117458

• MDL： MFCD02331434
• Inchi： 1S/C10H13NO5S/c1-16-8-2-4-9(5-3-8)17(14,15)11-7-6-10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key： KBHUTIQWIYFYFA-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 259.05144369Da
• Monoisotopic Mass: 259.05144369Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 101Ų

3-(4-Methoxy-benzenesulfonylamino)-propionic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(4-Methoxy-benzenesulfonylamino)-propionic acid

Comprehensive Overview of 3-(4-Methoxy-benzenesulfonylamino)-propionic acid (CAS No. 59724-72-0)

3-(4-Methoxy-benzenesulfonylamino)-propionic acid (CAS No. 59724-72-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative is characterized by its unique molecular structure, combining a methoxybenzenesulfonyl group with a propionic acid moiety. Its chemical properties make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The compound's sulfonylamino linkage and carboxylic acid functionality provide versatility in chemical reactions, enabling its use in peptide coupling, enzyme inhibition studies, and as a building block for bioactive molecules. Researchers are increasingly exploring its potential in targeting specific biological pathways, such as inflammation and metabolic disorders, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for high-purity sulfonamide derivatives like 3-(4-Methoxy-benzenesulfonylamino)-propionic acid has surged due to their applications in proteomics and metabolomics. These fields are at the forefront of modern biomedical research, focusing on understanding disease mechanisms at the molecular level. The compound's compatibility with mass spectrometry and chromatographic techniques further enhances its utility in analytical chemistry.

From an industrial perspective, 59724-72-0 is often utilized in the production of specialty chemicals and pharmaceutical intermediates. Its stability under various pH conditions and solubility in organic solvents make it a preferred choice for process chemistry and scale-up synthesis. Manufacturers emphasize strict quality control measures to ensure batch-to-batch consistency, addressing the growing need for GMP-compliant intermediates in drug manufacturing.

Environmental and safety considerations are also critical when working with 3-(4-Methoxy-benzenesulfonylamino)-propionic acid. While not classified as hazardous, proper handling protocols are recommended to minimize exposure. The compound's biodegradability profile and eco-friendly synthesis routes are being investigated to align with the pharmaceutical industry's shift toward green chemistry principles.

Emerging research suggests potential applications of this compound in neuroscience and neurodegenerative disease studies. Its ability to modulate certain enzyme activities in neural tissues has sparked interest in developing novel central nervous system (CNS) therapeutics. This aligns with current global health priorities addressing conditions like Alzheimer's and Parkinson's diseases.

The analytical characterization of CAS No. 59724-72-0 typically involves advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and Fourier-transform infrared spectroscopy (FTIR). These methods ensure accurate identification and purity assessment, which are crucial for research and industrial applications.

In the context of intellectual property and patent literature, several derivatives of 3-(4-Methoxy-benzenesulfonylamino)-propionic acid have been claimed in pharmaceutical compositions. This reflects the compound's importance in medicinal chemistry and the competitive landscape of drug development pipelines.

Future directions for this compound may include exploration in cancer therapeutics, particularly as a scaffold for targeted drug delivery systems. The growing field of theranostics (combining therapy and diagnostics) could potentially benefit from modified versions of this molecule designed for molecular imaging applications.

For researchers sourcing this material, it's important to verify suppliers' certificates of analysis (CoA) and ensure compliance with relevant chemical regulations. The compound is typically available in research quantities from specialty chemical providers, with pricing reflecting its high purity grade and synthetic complexity.

As the scientific community continues to investigate sulfonamide-based compounds, 3-(4-Methoxy-benzenesulfonylamino)-propionic acid remains a molecule of significant interest. Its balanced properties of reactivity and stability position it as a valuable tool in both academic and industrial settings, contributing to advancements in medicinal chemistry and biomolecular research.